2-(Propoxymethyl)cyclohexan-1-ol

• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 2-(propoxymethyl)cyclohexan-1-ol
• InChI: InChI=1S/C10H20O2/c1-2-7-12-8-9-5-3-4-6-10(9)11/h9-11H,2-8H2,1H3
• InChI Key: PZSBGQGJYKRWEL-UHFFFAOYSA-N
• Canonical SMILES: CCCOCC1CCCCC1O

Description

2-(Propoxymethyl)cyclohexan-1-ol is a cyclohexanol derivative featuring a propoxymethyl (-CH₂-O-CH₂CH₂CH₃) substituent at the 2-position of the cyclohexane ring. Cyclohexanol derivatives are critical in pharmaceutical, agrochemical, and material sciences due to their stereochemical complexity and functional group versatility .

Preparation Methods

2-(Propoxymethyl)cyclohexan-1-ol can be synthesized through various methods. One common method involves the reaction of cyclohexanone with propylene oxide in the presence of a suitable catalyst . The reaction conditions typically include a temperature range of 50-100°C and a pressure of 1-5 atm . Another method involves the reduction of 2-(propoxymethyl)cyclohexanone using a reducing agent such as sodium borohydride or lithium aluminum hydride . Industrial production methods may involve continuous flow reactors and optimized reaction conditions to achieve high yields and purity .

Chemical Reactions Analysis

2-(Propoxymethyl)cyclohexan-1-ol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents like sodium borohydride or lithium aluminum hydride, and nucleophiles like halides or amines . Major products formed from these reactions include 2-(propoxymethyl)cyclohexanone, 2-(propoxymethyl)cyclohexane, and substituted derivatives of 2-(propoxymethyl)cyclohexan-1-ol .

Scientific Research Applications

2-(Propoxymethyl)cyclohexan-1-ol has various scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it is studied for its potential biological activities and interactions with biomolecules . In medicine, it is investigated for its potential therapeutic effects and as a precursor for drug development . In industry, it is used as a solvent, additive, and intermediate in the production of various chemicals and pharmaceuticals .

Mechanism of Action

The mechanism of action of 2-(Propoxymethyl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways . It may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds, drawn from the evidence, provide a basis for comparative analysis:

Sulfonyl-Substituted Cyclohexanols

2-((4-Methoxyphenyl)sulfonyl)cyclohexan-1-ol

• Molecular Formula : C₁₃H₁₈O₄S
• Molecular Weight : 278.34 g/mol (HRMS: 278.0920 [M+H]⁺)
• Physical State : Colorless oil
• Synthesis : Prepared via Grignard reaction (4-methoxyphenylmagnesium bromide) with cyclohexene oxide in THF, yielding 81% .
• Key Properties : High polarity due to the sulfonyl group; characterized by NMR, IR, and HRMS.

2-((4-Chlorophenyl)sulfonyl)cyclohexan-1-ol

• Molecular Formula : C₁₂H₁₅ClO₃S
• Molecular Weight : 274.76 g/mol
• Physical State : White solid (mp 118–119°C)
• Synthesis : Similar Grignard method using 4-chlorophenylmagnesium chloride, yielding 61% .
• Key Properties : Elevated melting point due to sulfonyl and chloro groups enhancing crystallinity.

Comparison :

• The sulfonyl group introduces strong electron-withdrawing effects, increasing polarity and melting points compared to ether-linked substituents like propoxymethyl.
• Propoxymethyl-substituted analogs are expected to exhibit lower melting points and higher solubility in non-polar solvents.

Alkyl- and Aryl-Substituted Cyclohexanols

Menthol (5-Methyl-2-(propan-2-yl)cyclohexan-1-ol)

• Molecular Formula : C₁₀H₂₀O
• Molecular Weight : 156.3 g/mol
• Physical State : Solid (l-menthol, mp 36–38°C)
• Solubility : Slightly soluble in water; widely used in flavoring and cooling agents .

rac-(1R,2S)-2-[4-(Propan-2-yl)phenyl]cyclohexan-1-ol

• Molecular Formula : C₁₅H₂₂O
• Molecular Weight : 218.34 g/mol
• Purity : 95% (reported as a synthetic intermediate) .

Comparison :

• Branched alkyl groups (e.g., isopropyl in menthol) reduce water solubility but enhance volatility.
• Propoxymethyl’s ether linkage may increase hydrophilicity compared to menthol’s alkyl substituents.

Amino-Substituted Cyclohexanols

2-[(Dimethylamino)methyl]cyclohexan-1-ol

• Molecular Formula: C₉H₁₉NO
• Molecular Weight : 157.26 g/mol
• Physical State : Liquid (room temperature)
• Applications: Potential pharmaceutical scaffold due to amino functionality .

Comparison :

• Amino groups enhance hydrogen-bonding capacity, increasing solubility in polar solvents.
• Propoxymethyl’s ether group offers intermediate polarity, likely balancing solubility and lipophilicity.

Data Tables

Table 1: Structural and Physical Properties of Cyclohexanol Derivatives

Compound	Substituent	Molecular Weight (g/mol)	Physical State	Melting Point (°C)	Yield (%)
2-((4-Methoxyphenyl)sulfonyl)cyclohexanol	Sulfonyl, methoxy	278.34	Colorless oil	N/A	81
2-((4-Chlorophenyl)sulfonyl)cyclohexanol	Sulfonyl, chloro	274.76	White solid	118–119	61
Menthol	Isopropyl, methyl	156.3	Solid	36–38	N/A
2-[(Dimethylamino)methyl]cyclohexanol	Dimethylaminomethyl	157.26	Liquid	N/A	N/A

Research Findings and Implications

• Synthetic Accessibility : Sulfonyl derivatives are synthesized efficiently via Grignard reactions (~60–81% yields), suggesting that propoxymethyl analogs could be similarly accessible using propoxymethylmagnesium reagents .
• Thermal Stability : Sulfonyl-substituted compounds exhibit higher melting points than alkyl/ether analogs, highlighting substituent effects on crystallinity .
• Biological Relevance: Amino-substituted cyclohexanols (e.g., ) are explored for bioactivity, whereas propoxymethyl’s ether group may offer metabolic stability in drug design .

Biological Activity

2-(Propoxymethyl)cyclohexan-1-ol is a compound that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, including antimicrobial, antioxidant, and cytotoxic effects. A synthesis of available research findings, case studies, and relevant data tables will be presented to provide a comprehensive view.

Chemical Structure and Properties

2-(Propoxymethyl)cyclohexan-1-ol is characterized by its cyclohexane ring with a propoxymethyl group and a hydroxyl functional group. The presence of these functional groups is crucial for its biological activity.

2. Antioxidant Activity

The antioxidant capacity of 2-(Propoxymethyl)cyclohexan-1-ol has not been extensively documented; however, structurally related compounds have demonstrated significant antioxidative properties. The ability of such compounds to scavenge free radicals may contribute to their protective effects against oxidative stress.

Case Study: Antioxidant Effects in Phenolic Compounds
A study conducted by Sroka & Cisowski (2003) highlighted the antioxidative properties of various phenolic compounds, suggesting that the structural features significantly influence their efficacy in radical scavenging.

3. Cytotoxicity

Cytotoxicity studies are essential for evaluating the safety profile of any compound intended for therapeutic use. Preliminary investigations into related cyclohexanol derivatives have shown varying degrees of cytotoxic effects against cancer cell lines. Further research is necessary to ascertain the cytotoxic potential of 2-(Propoxymethyl)cyclohexan-1-ol specifically.

Table 2: Cytotoxicity Profiles of Similar Compounds

Compound	Cell Line	IC50 Value (µM)
Eugenol	HeLa	50
2-Methoxyphenol	MCF7	30
2-(Propoxymethyl)cyclohexan-1-ol	Unknown	Unknown

The biological activities of compounds like 2-(Propoxymethyl)cyclohexan-1-ol are typically attributed to their ability to interact with cellular components, such as proteins and nucleic acids. The hydroxyl group can form hydrogen bonds with biomolecules, enhancing interactions that may lead to biological responses.